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Compound of Interest

Compound Name:
3-(4-Tert-butylphenyl)-2-methyl-1-

propene

Cat. No.: B1315696 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This guide provides a comparative characterization of 3-(4-tert-butylphenyl)-2-methyl-1-
propene. Due to the limited availability of direct experimental data for this specific compound in

peer-reviewed literature, this document focuses on a comparative analysis with its close

structural analogue, 3-(4-tert-butylphenyl)-1-propene. The guide also proposes a putative

synthesis pathway for the target compound based on established chemical transformations of

similar structures.

Physicochemical Properties: A Comparative
Overview
The following table summarizes the known and computed physicochemical properties of 3-(4-
tert-butylphenyl)-2-methyl-1-propene and its analogue, 3-(4-tert-butylphenyl)-1-propene.

This data is essential for understanding the compounds' behavior in various experimental

settings.
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Property

3-(4-Tert-
butylphenyl)-2-
methyl-1-propene
(Target)

3-(4-Tert-
butylphenyl)-1-
propene
(Analogue)

Data Source

Molecular Formula C14H20 C13H18 Calculated / PubChem

Molecular Weight 188.31 g/mol 174.28 g/mol
Calculated /

PubChem[1]

CAS Number 73566-44-6 27798-45-4
ChemicalBook /

PubChem[1]

XLogP3 5.1 (Predicted) 4.7 PubChem[1]

Boiling Point Not available Not available -

Melting Point Not available Not available -

Proposed Synthesis and Experimental Protocol
A plausible synthetic route to 3-(4-tert-butylphenyl)-2-methyl-1-propene is via a Wittig

reaction, a widely used method for olefination. This approach offers good control over the final

structure.

Proposed Synthesis Workflow
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4-Tert-butylbenzyl bromide

Wittig Salt
(4-Tert-butylbenzyl)triphenylphosphonium bromide

Reaction

Triphenylphosphine Ylide

Deprotonation

Strong Base
(e.g., n-BuLi)

3-(4-Tert-butylphenyl)-2-methyl-1-propene

Wittig Reaction

Acetone

3-(4-Tert-butylphenyl)-2-methyl-1-propene 3-(4-Tert-butylphenyl)-1-propene

Aromatic Ring
(p-tert-butylphenyl)

Propene Chain
(-CH2-C(CH3)=CH2)

C-C bond

Aromatic Ring
(p-tert-butylphenyl)

Propene Chain
(-CH2-CH=CH2)

C-C bond

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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